Cas no 81213-55-0 (L-Lysine,N6-[N-[N-(N-formyl-L-methionyl)-L-leucyl]-L-phenylalanyl]- (9CI))

• Product name: L-Lysine,N6-[N-[N-(N-formyl-L-methionyl)-L-leucyl]-L-phenylalanyl]- (9CI)
• CAS No: 81213-55-0
• MF: C₂₇H₄₃N₅O₆S
• MW: 565.725225687027
• CID: 723319
• PubChem ID: 121909

L-Lysine,N6-[N-[N-(N-formyl-L-methionyl)-L-leucyl]-L-phenylalanyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N6-[N-[N-(N-formyl-L-methionyl)-L-leucyl]-L-phenylalanyl]- (9CI)
• N-formylmethionyl-leucyl-phenylalanyl-lysine
• DTXSID101001846
• N~6~-(1-Hydroxy-2-{[1-hydroxy-2-({1-hydroxy-2-[(hydroxymethylidene)amino]-4-(methylsulfanyl)butylidene}amino)-4-methylpentylidene]amino}-3-phenylpropylidene)lysine
• 81213-55-0
• L-Lysine, N6-(N-(N-(N-formyl-L-methionyl)-L-leucyl)-L-phenylalanyl)-
• fMLPL

• Inchi： InChI=1S/C27H43N5O6S/c1-18(2)15-22(31-25(35)21(30-17-33)12-14-39-3)26(36)32-23(16-19-9-5-4-6-10-19)24(34)29-13-8-7-11-20(28)27(37)38/h4-6,9-10,17-18,20-23H,7-8,11-16,28H2,1-3H3,(H,29,34)(H,30,33)(H,31,35)(H,32,36)(H,37,38)/t20-,21-,22-,23-/m0/s1
• InChI Key： ZKIYNMGMEVRJAH-MLCQCVOFSA-N
• SMILES： CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)NCCCCC(C(=O)O)N)NC(=O)C(CCSC)NC=O

Computed Properties

• Exact Mass: 565.293
• Monoisotopic Mass: 565.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 19
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 205Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 949.4°C at 760 mmHg
• Flash Point: 528°C
• Refractive Index: 1.551